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Compound of Interest

Compound Name: ZM241385

Cat. No.: B1684409 Get Quote

This document provides comprehensive guidance on the safe handling, use, and disposal of

ZM241385, a potent and selective adenosine A2A receptor antagonist. The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling ZM241385, the following

personal protective equipment is mandatory. This guidance is based on standard laboratory

safety protocols for handling potent chemical compounds.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling ZM241385
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PPE Category Item Specification Purpose

Eye Protection Safety Glasses
ANSI Z87.1 certified,

with side shields

Protects eyes from

splashes or dust.

Chemical Goggles

To be used when

there is a significant

risk of splashing.

Provides a seal

around the eyes for

enhanced protection.

Hand Protection Disposable Gloves

Nitrile gloves are

preferred for chemical

resistance. Check for

tears or holes before

use.

Prevents skin contact

with the compound.

Body Protection Laboratory Coat

Long-sleeved, knee-

length coat made of a

chemically resistant

material.

Protects skin and

clothing from

contamination.

Chemical-Resistant

Apron

Recommended when

working with larger

quantities or when

there is a high risk of

splashes.

Provides an additional

layer of protection

against spills.

Respiratory Protection Fume Hood

All handling of

powdered ZM241385

should be conducted

in a certified chemical

fume hood.

Prevents inhalation of

airborne particles.

Respirator

An N95 or higher-

rated respirator may

be necessary for

certain procedures

outside of a fume

hood.[1]

Provides respiratory

protection from

airborne particulates.

Foot Protection Closed-Toed Shoes Made of a durable,

non-porous material.

Protects feet from

spills and falling
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objects.

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of ZM241385 and ensuring

a safe laboratory environment.

Operational Plan:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace by clearing it of unnecessary items and ensuring a chemical spill kit is readily

accessible.

Weighing: Conduct all weighing of powdered ZM241385 within a chemical fume hood to

prevent inhalation of the powder. Use appropriate tools (e.g., spatulas, weigh paper) and

clean them thoroughly after use.

Dissolving: ZM241385 is soluble in DMSO (up to 100 mM) and ethanol (up to 5 mM).[2]

When preparing solutions, add the solvent to the powdered compound slowly to avoid

splashing.

Use in Experiments: When using ZM241385 in experiments, ensure that all containers are

clearly labeled. Avoid generating aerosols.

Storage Plan:

Short-term Storage: Store ZM241385 as a powder at 2-8°C.[3]

Long-term Storage: For long-term storage, it is recommended to store the compound at

-20°C.[4]

Solution Storage: Stock solutions in DMSO can be stored at -20°C for up to 3 months.[4]

General Storage Conditions: Keep the container tightly closed in a dry and well-ventilated

place. Protect from light.

Disposal Plan
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All waste containing ZM241385 must be treated as hazardous chemical waste.

Solid Waste: Collect all disposable materials that have come into contact with ZM241385
(e.g., gloves, weigh paper, pipette tips) in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Collect all solutions containing ZM241385 in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other chemical waste unless compatible.

Disposal: Arrange for the disposal of all hazardous waste through your institution's

environmental health and safety (EHS) office, following all local, state, and federal

regulations.

Experimental Protocols
In Vitro Radioligand Binding Assay
This protocol is adapted from methodologies used to characterize the binding affinity of

ZM241385 to the adenosine A2A receptor.[5]

Objective: To determine the binding affinity (Ki) of ZM241385 for the adenosine A2A receptor.

Materials:

Membranes from HEK293 cells stably expressing the human adenosine A2A receptor.

[3H]-ZM241385 (radioligand).

ZM241385 (unlabeled competitor).

Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

Glass fiber filters.

Scintillation fluid.

Scintillation counter.

Procedure:
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Prepare a series of dilutions of unlabeled ZM241385.

In a microplate, combine the cell membranes, a fixed concentration of [3H]-ZM241385, and

varying concentrations of unlabeled ZM241385 in the binding buffer.

Incubate the mixture at room temperature for 90 minutes to allow binding to reach

equilibrium.[5]

Terminate the binding reaction by rapid filtration through glass fiber filters using a cell

harvester. This separates the bound radioligand from the free radioligand.

Wash the filters with ice-cold binding buffer to remove any non-specifically bound

radioligand.

Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity

using a scintillation counter.

Analyze the data using non-linear regression to determine the IC50 value, which can then be

used to calculate the Ki value.

In Vivo Study: Assessment of Cardiovascular Effects
This protocol is a generalized example based on in vivo characterization of ZM241385.[6]

Objective: To evaluate the effect of ZM241385 on cardiovascular parameters in an animal

model.

Materials:

ZM241385.

Vehicle for administration (e.g., saline, DMSO/PEG300/Tween-80/saline).

Anesthetized animal model (e.g., rat or dog).[6]

Equipment for monitoring blood pressure and heart rate.

Adenosine or an adenosine receptor agonist.
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Procedure:

Anesthetize the animal according to an approved institutional animal care and use

committee (IACUC) protocol.

Surgically implant catheters for drug administration (e.g., intravenous) and for monitoring

arterial blood pressure.

Allow the animal to stabilize.

Administer a baseline challenge of adenosine or an adenosine receptor agonist and record

the cardiovascular response (e.g., decrease in blood pressure, change in heart rate).

Administer ZM241385 (e.g., intravenously or orally) at the desired dose.[6]

After a suitable time for drug distribution, repeat the challenge with the adenosine receptor

agonist.

Record the cardiovascular response and compare it to the baseline response to determine

the antagonistic effect of ZM241385.

Euthanize the animal at the end of the experiment according to the approved IACUC

protocol.

Signaling Pathway and Experimental Workflow
Mechanism of Action of ZM241385
ZM241385 is a selective antagonist of the adenosine A2A receptor (A2AR).[7][8] The A2A

receptor is a G-protein coupled receptor that, upon activation by adenosine, couples to the Gs

protein, leading to an increase in intracellular cyclic AMP (cAMP) levels.[8] By blocking the

binding of adenosine to the A2A receptor, ZM241385 prevents this downstream signaling

cascade. In the context of immuno-oncology, adenosine in the tumor microenvironment

suppresses the activity of immune cells, such as CD8+ T cells and natural killer (NK) cells, via

the A2A receptor.[8] ZM241385 can reverse this immunosuppression.[8]
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Caption: Mechanism of action of ZM241385 as an A2A receptor antagonist.

Experimental Workflow for In Vitro Binding Assay
The following diagram illustrates the key steps in determining the binding affinity of ZM241385.
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Caption: Workflow for an in vitro radioligand binding assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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